Cas no 1935398-58-5 (7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine)

7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine is a heterocyclic compound featuring a fused pyridine-pyrazine core with a chloro substituent at the 7-position. This structure serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders. Its tetrahydropyrido[3,4-b]pyrazine scaffold offers versatility for further functionalization, enabling the synthesis of diverse analogs with potential therapeutic applications. The chloro group enhances reactivity for selective cross-coupling or nucleophilic substitution reactions. This compound is characterized by high purity and stability, making it suitable for rigorous research applications in medicinal chemistry and drug discovery. Its well-defined structure facilitates precise structural modifications for SAR studies.
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine structure
1935398-58-5 structure
Product Name:7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
CAS No:1935398-58-5
MF:C7H8ClN3
MW:169.611519813538
CID:4828198
PubChem ID:92133253
Update Time:2026-02-27

7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
    • G64491
    • 1935398-58-5
    • Inchi: 1S/C7H8ClN3/c8-7-3-5-6(4-11-7)10-2-1-9-5/h3-4,9-10H,1-2H2
    • InChI Key: BACBLCLXOFZYPK-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(C=N1)NCCN2

Computed Properties

  • Exact Mass: 169.0406750g/mol
  • Monoisotopic Mass: 169.0406750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37

7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029195348-5g
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
5g
$1672.32 2023-09-02
Alichem
A029195348-10g
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
10g
$2339.64 2023-09-02
Alichem
A029195348-25g
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
25g
$3979.80 2023-09-02
Ambeed
A436357-100mg
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
100mg
$150.0 2025-03-04
Ambeed
A436357-250mg
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
250mg
$253.0 2025-03-04
Ambeed
A436357-1g
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 97%
1g
$681.0 2025-03-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X196744A-1g
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 0.97
1g
¥7799.4 2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X196744A-250mg
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 0.97
250mg
¥2889.0 2024-07-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
X196744A-100mg
7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine
1935398-58-5 0.97
100mg
¥1701.0 2024-07-24

Additional information on 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine

7-Chloro-1,2,3,4-Tetrahydropyrido[3,4-b]Pyrazine: A Comprehensive Overview

The compound 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine (CAS No. 1935398-58-5) is a heterocyclic aromatic compound with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of pyridopyrazines, which are known for their versatile applications in drug design and materials science. The long-tail keyword for this compound is often referenced as 7-chloropyrido[3,4-b]pyrazine, emphasizing its chlorine substitution at the seventh position of the fused ring system.

Recent studies have highlighted the potential of 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine in the development of novel therapeutics. Researchers have explored its role as a scaffold for constructing bioactive molecules with potential anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit selective inhibition against certain kinase enzymes implicated in cancer progression. This finding underscores the importance of understanding the structural dynamics and reactivity of this compound in medicinal chemistry.

The synthesis of 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the cyclization of appropriately substituted amino chlorides under thermal or catalytic conditions. The incorporation of chlorine at the seventh position plays a critical role in modulating the electronic properties of the molecule, which in turn influences its reactivity and biological activity.

In terms of physical properties, 7-Chloro-1,2,3,4-tetrahydropyrido[3,4-b]pyrazine is characterized by its high stability under ambient conditions and moderate solubility in organic solvents. These properties make it an attractive candidate for further functionalization and exploration in various chemical transformations. Recent advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of this compound with unprecedented accuracy. For example, density functional theory (DFT) calculations have revealed that the chlorine substitution enhances the electrophilic character of the pyridopyrazine ring system.

The application of 7-Chloro-1,2,3,4-tetrahydropyrido[3,b]pyrazine extends beyond medicinal chemistry into materials science. Its ability to form stable coordination complexes with transition metals has led to its investigation as a potential ligand in catalysis and sensor technologies. A 2022 study published in *Chemical Communications* reported that metal complexes derived from this compound exhibit excellent catalytic activity in alkene epoxidation reactions under mild conditions.

Moreover, the environmental impact and biodegradation pathways of 7-Chloro-1,b-dihydro-pyrido[3,b]pyrazine have been studied to ensure its sustainable use in industrial applications. Research indicates that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage mechanisms. These findings are crucial for assessing its eco-friendliness and potential regulatory compliance.

In conclusion,7-Chloro-1,b-dihydro-pyrido[3,b]pyrazine (CAS No. 1935b98-b8-b) stands as a pivotal molecule in contemporary chemical research due to its unique structural features and diverse applications. Its role as a versatile building block in organic synthesis continues to inspire innovative research directions across multiple disciplines.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm